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Shikonin leucoacetate Shikonin leucoacetate
Brand Name: Vulcanchem
CAS No.: 103946-64-1
VCID: VC0019910
InChI: InChI=1S/C26H28O10/c1-13(2)8-9-20(32-14(3)27)19-12-23(35-17(6)30)24-21(33-15(4)28)10-11-22(34-16(5)29)25(24)26(19)36-18(7)31/h8,10-12,20H,9H2,1-7H3
SMILES: CC(=CCC(C1=C(C2=C(C=CC(=C2C(=C1)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)C
Molecular Formula: C26H28O10
Molecular Weight: 500.5 g/mol

Shikonin leucoacetate

CAS No.: 103946-64-1

Main Products

VCID: VC0019910

Molecular Formula: C26H28O10

Molecular Weight: 500.5 g/mol

Shikonin leucoacetate - 103946-64-1

CAS No. 103946-64-1
Product Name Shikonin leucoacetate
Molecular Formula C26H28O10
Molecular Weight 500.5 g/mol
IUPAC Name [4,5,8-triacetyloxy-6-(1-acetyloxy-4-methylpent-3-enyl)naphthalen-1-yl] acetate
Standard InChI InChI=1S/C26H28O10/c1-13(2)8-9-20(32-14(3)27)19-12-23(35-17(6)30)24-21(33-15(4)28)10-11-22(34-16(5)29)25(24)26(19)36-18(7)31/h8,10-12,20H,9H2,1-7H3
Standard InChIKey WYEVPIDXOMBXIT-UHFFFAOYSA-N
SMILES CC(=CCC(C1=C(C2=C(C=CC(=C2C(=C1)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)C
Canonical SMILES CC(=CCC(C1=C(C2=C(C=CC(=C2C(=C1)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)C
Synonyms MDS 004
MDS-004
PubChem Compound 128447
Last Modified Dec 23 2021
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